Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate
Overview
Description
Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate is a chemical compound with the molecular formula C9H9F3N2O2 . It has a molecular weight of 234.18 . The IUPAC name for this compound is ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate .
Molecular Structure Analysis
The molecular structure of Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate can be represented by the SMILES stringCCOC(=O)C1=CN=C(N=C1C)C(F)(F)F . The InChI code for this compound is 1S/C9H9F3N2O2/c1-3-16-7(15)6-4-13-8(9(10,11)12)14-5(6)2/h4H,3H2,1-2H3 . Physical And Chemical Properties Analysis
Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate is a solid compound . It has a refractive index of 1.4415-1.4465 at 20°C .Scientific Research Applications
Pharmacology
This compound has been utilized in the synthesis of novel triazole-pyrimidine hybrids. Pyrimidine derivatives are known for their antiviral, anticancer, antioxidant, and antimicrobial activity. The triazole-pyrimidine hybrid has been studied for neuroprotection and anti-inflammatory activity on human microglia and neuronal cell models .
Solar Energy Research
Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate has potential applications in solar energy, particularly in perovskite solar cells. It can be used to enhance the efficiency of these cells, which are a promising alternative to traditional silicon-based solar cells due to their high conversion efficiency and lower manufacturing costs .
Agrochemicals and Pharmaceuticals
The trifluoromethyl group present in this compound is a key structural motif in active ingredients for agrochemicals and pharmaceuticals. It is used in the synthesis of trifluoromethylpyridines, which are important in developing new active ingredients with enhanced biological activity .
Safety and Hazards
Future Directions
While specific future directions for Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate are not mentioned in the search results, a study on triazole-pyrimidine hybrids suggests that these compounds, which could potentially include Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate, could be developed as neuroprotective and anti-neuroinflammatory agents .
Mechanism of Action
Target of Action
Pyrimidine derivatives have been studied for their neuroprotective and anti-inflammatory properties .
Mode of Action
They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Biochemical Pathways
It’s suggested that the mechanism of action involves the inhibition of endoplasmic reticulum (er) stress, apoptosis, and the nf-kb inflammatory pathway .
Result of Action
The molecular and cellular effects of the compound’s action include reduced expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .
properties
IUPAC Name |
ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3N2O2/c1-3-16-7(15)6-4-13-8(9(10,11)12)14-5(6)2/h4H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LYEKBQSEKSEXLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C(N=C1C)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60442482 |
Source
|
| Record name | Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60442482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate | |
CAS RN |
306960-67-8 |
Source
|
| Record name | Ethyl 4-methyl-2-(trifluoromethyl)pyrimidine-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60442482 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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